Cas no 2680606-68-0 (3-Hydroxy-3-(pyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-Hydroxy-3-(pyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680606-68-0
• MF: C₁₀H₉F₃N₂O₄
• MW: 278.184673070908
• CID: 5916678
• PubChem ID: 165936702
• Update Time: 2025-05-22

3-Hydroxy-3-(pyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680606-68-0
• 3-hydroxy-3-(pyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• EN300-28285274
• 3-Hydroxy-3-(pyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C10H9F3N2O4/c11-10(12,13)9(19)15-6(8(17)18)7(16)5-1-3-14-4-2-5/h1-4,6-7,16H,(H,15,19)(H,17,18)
• InChI Key： JKLADXIMNACQLH-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)C(C1C=CN=CC=1)O)=O)(F)F

Computed Properties

• Exact Mass: 278.05144126g/mol
• Monoisotopic Mass: 278.05144126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 99.5Ų

Additional information on 3-Hydroxy-3-(pyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Comprehensive Overview of 3-Hydroxy-3-(pyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680606-68-0)

The compound 3-Hydroxy-3-(pyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680606-68-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its hybrid structure, combining a pyridine ring with a trifluoroacetamido group and a hydroxypropanoic acid backbone, makes it a versatile intermediate for drug discovery and organic synthesis. Researchers are particularly interested in its potential applications as a building block for bioactive molecules, given its ability to interact with enzymes and receptors due to its polar functional groups.

In recent years, the demand for fluorinated compounds like 3-Hydroxy-3-(pyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid has surged, driven by their enhanced metabolic stability and bioavailability. Fluorine incorporation, as seen in the trifluoroacetamido moiety, is a key strategy in modern medicinal chemistry to improve drug-like properties. This compound's CAS No. 2680606-68-0 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The pyridine ring in this molecule is another critical feature, as it is a common pharmacophore in FDA-approved drugs. Its presence in 3-Hydroxy-3-(pyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid suggests potential applications in targeting central nervous system (CNS) disorders or anti-inflammatory pathways. Recent publications have explored similar compounds for their role in modulating protein-protein interactions, a hot topic in drug development. The compound’s chirality at the hydroxy-bearing carbon also opens avenues for enantioselective synthesis, a growing area in asymmetric catalysis.

From a synthetic perspective, 3-Hydroxy-3-(pyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid poses interesting challenges due to its multifunctional groups. Chemists often investigate protective group strategies for the hydroxy and amino functionalities during derivatization. Its water solubility, attributed to the carboxylic acid group, makes it suitable for aqueous-phase reactions, aligning with green chemistry principles. These properties are frequently discussed in forums and research papers, highlighting its utility in sustainable synthesis.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Researchers emphasize the importance of batch-to-batch consistency, especially when the compound is used in lead optimization stages. The CAS No. 2680606-68-0 serves as a unique identifier in regulatory documentation, ensuring traceability in Good Manufacturing Practice (GMP) environments. This aspect is critical for pharmaceutical companies aiming to comply with ICH guidelines.

In summary, 3-Hydroxy-3-(pyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid represents a compelling case study in modern chemical research. Its structural complexity, combined with its potential in drug design and material science, ensures its continued relevance. As the scientific community explores AI-driven molecular modeling and fragment-based drug discovery, compounds like this will likely play a pivotal role in bridging computational predictions with experimental validation.